(Z)-tert-butyl 4-(2-amino-2-(hydroxyimino)ethyl)piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-[(2Z)-2-amino-2-hydroxyiminoethyl]piperazine-1-carboxylate
• InChI: InChI=1S/C11H22N4O3/c1-11(2,3)18-10(16)15-6-4-14(5-7-15)8-9(12)13-17/h17H,4-8H2,1-3H3,(H2,12,13)
• InChI Key: AZGHKGYRVVEWOB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)CC(=NO)N
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C/C(=N/O)/N
• Molecular Formula: C11H22N4O3
• Molecular Weight: 258.32 g/mol

Description

Molecular Structure Analysis

Quantitative structure-activity relationship models (QSAR models) are regression or classification models used in the chemical and biological sciences and engineering. These models relate a set of “predictor” variables (X) to the potency of the response variable (Y), while classification QSAR models relate the predictor variables to a categorical value of the response variable.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis and Characterization : Derivatives of N-Boc piperazine, including tert-butyl 4-(2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate and tert-butyl 4-(2-hydrazino-2-oxoethyl)piperazine-1-carboxylate, have been synthesized and characterized. The crystal structures of these derivatives feature intermolecular interactions leading to two-dimensional architectures, as well as antibacterial and antifungal activities (Kulkarni et al., 2016).

• Molecular Structure Studies : Another derivative, tert-butyl 4-(2-tert-butoxy-2-oxoethyl)piperazine-1-carboxylate, has been examined for its crystal and molecular structure, revealing typical bond lengths and angles for this type of piperazine-carboxylate (Mamat et al., 2012).

Biological and Pharmacological Properties

• Biological Evaluation : Various piperazine derivatives, including tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate, have been synthesized and biologically evaluated, showing activities like moderate anthelmintic activity (Sanjeevarayappa et al., 2015).

Applications in Material Science

• Self-Assembly and Material Science : Research into self-assembly and material science applications has been conducted with compounds like 2, 4-bis(laurylamino)-6-(1-(2-aminoethyl)-piperazine)-1, 3, 5-triazine, an intermediate compound used in the creation of novel perylene derivatives for supramolecular polymer materials (Yang et al., 2009).

Chemical Synthesis and Intermediates

• Synthesis of Intermediates : Piperazine derivatives serve as important intermediates in the synthesis of various biologically active compounds. For example, tert-butyl-4-(4-amino-3-methyl-5-nitrophenyl)piperazine-1-carboxylate is a key intermediate for synthesizing benzimidazole compounds (Liu Ya-hu, 2010).